Cas no 134308-13-7 (Tolcapone)

Tolcapone structure

Product Name:Tolcapone

CAS No:134308-13-7

MF:C₁₄H₁₁NO₅

MW:273.240844011307

MDL:MFCD00866569

CID:64306

PubChem ID:4659569

Update Time:2025-04-18

Tolcapone Chemical and Physical Properties

Names and Identifiers

- Tolcapone
- (3,4-dihydroxy-5-nitrophenyl)-(4-methylphenyl)methanone
- Methanone, (3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)-
- Ro 40-7592
- (3,4-Dihydroxy-5-nitrophenyl)(4-methylphenyl)methanone
- [14C]-Tolcapone
- 1-(3,4-dihydroxy-5-nitrophenyl)-1-(4-methylphenyl)methanone
- 3,4-Dihydroxy-4'-methyl-5-nitrobenzophenone
- 4'-methyl-3,4-dihydroxy-5-nitro-benzophenone
- Methanone,(3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)
- Tasmar
- Tasmar (TN)
- UNII-CIF6334OLY
- 3,4-Dihydroxy-4′-methyl-5-nitrobenzophenone
- (3,4-dihydroxy-5-nitrophenyl)(p-tolyl)methanone
- Talcapone
- CIF6334OLY
- C14H11NO5
- DSSTox_CID_3685
- DSSTox_RID_77146
- DSSTox_GSID_23685
- Tolcapon
- Tox21_112963_1
- CHEMBL1324
- InChI=1/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H
- FT-0631149
- Tolcapone- Bio-X
- NS00007380
- NCGC00181767-03
- MLS006012044
- s4021
- GTPL6646
- TCW
- 3,4-dihydroxy-4 inverted exclamation mark -methyl-5-nitrobenzophenone
- Tox21_112963
- Tolcaponum
- AB01275441-01
- DB00323
- CCRIS 7904
- TOLCAPONE [USP-RS]
- Tolcapone, United States Pharmacopeia (USP) Reference Standard
- Ro-40-7592
- DTXSID3023685
- CS-1173
- NCGC00255188-01
- 5-[(4-METHYLPHENYL)CARBONYL]-3-NITROBENZENE-1,2-DIOL
- Tolcapone (USAN:USP:INN:BAN)
- NCGC00181767-01
- TOLCAPONE [VANDF]
- 3s68
- TOLCAPONE [MI]
- SR-05000001444-1
- HMS2089K14
- BRD-K10852020-001-01-1
- TOLCAPONE [MART.]
- TOLCAPONE [USP MONOGRAPH]
- TOLCAPONE [ORANGE BOOK]
- HMS3652M17
- AC-791
- TOLCAPONE [JAN]
- AB01275441_02
- BIDD:GT0032
- Tox21_302414
- MIQPIUSUKVNLNT-UHFFFAOYSA-N
- SCHEMBL33869
- NCGC00181767-02
- TOLCAPONE [INN]
- Tolcapone [USAN:USP:INN:BAN]
- TOLCAPONE [EMA EPAR]
- Ro-407592
- N04BX01
- HMS3715D16
- Tolcapona
- BCP09156
- TOLCAPONE (USP MONOGRAPH)
- SR-05000001444
- TOLCAPONE (USP-RS)
- CHEBI:63630
- C07949
- O10068
- BDBM50108877
- TOLCAPONE (MART.)
- AKOS015902328
- KS-1314
- HMS3872F03
- CCG-221217
- Tolcapone (JAN/USP/INN)
- SW219511-1
- Q-201840
- Tolcapone, >=98% (HPLC)
- Methanone,(3,4-dihydroxy-5-nitrophenyl)(4-methylphenyl)-
- BT164481
- D00786
- EN300-18567526
- (3,4-Dihydroxy-5-nitro-phenyl)-p-tolyl-methanone
- 5-(4-methylbenzoyl)-3-nitrobenzene-1,2-diol
- MFCD00866569
- 134308-13-7
- Q413840
- SMR001614567
- AS-7085
- CAS-134308-13-7
- 3,4-dihydroxy-5-nitro-4'-methylbenzophenone
- HMS3885G18
- HY-17406
- SY102278
- TOLCAPONE [WHO-DD]
- TOLCAPONE [USAN]
- T3856
- (3,4-dihydroxy-5-nitro-phenyl)-(p-tolyl)methanone
- 4'-methyl-3,4-dihydroxy-5-nitrobenzophenone
- DTXCID903685
- Tolcapone?
- DB-013561
- BRD-K10852020-001-04-5
- BRD-K10852020-001-05-2
- SBI-0654149.0001
- ARD193222
- MDL： MFCD00866569
- Inchi： 1S/C14H11NO5/c1-8-2-4-9(5-3-8)13(17)10-6-11(15(19)20)14(18)12(16)7-10/h2-7,16,18H,1H3
- InChI Key： MIQPIUSUKVNLNT-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)C1C=C(C(=C(C=1)[N+](=O)[O-])O)O

Computed Properties

Exact Mass: 273.06400
Monoisotopic Mass: 273.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 103
XLogP3: 3.3

Experimental Properties

Density: 1.419
Melting Point: 142.0 to 146.0 deg-C
Boiling Point: 485.6°C at 760 mmHg
Flash Point: 485.6°Cat760mmHg
Refractive Index: 1.661
Solubility: DMSO: ≥15mg/mL
PSA: 103.35000
LogP: 3.06860
Merck: 9508
Solubility: DMSO: ≥15mg/mL

Tolcapone Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H400
Warning Statement： P273
Hazardous Material transportation number：UN 3077 9 / PGIII
Hazard Category Code： 50
Safety Instruction： 61
RTECS：PC4952500
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ

Tolcapone Pricemore >>

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